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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516 Get Quote

Essential Safety and Handling Guide for 3-
Fluorophenylacetylene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Fluorophenylacetylene.

Adherence to these procedures is essential for ensuring personal safety and maintaining a

compliant laboratory environment.

Hazard Identification and Physicochemical
Properties
3-Fluorophenylacetylene is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2] It is crucial to understand its properties to handle it safely.

Table 1: Physicochemical Properties of 3-Fluorophenylacetylene
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Property Value Reference

Molecular Formula C₈H₅F [2]

Molecular Weight 120.12 g/mol [2]

Appearance Colorless to light yellow liquid [3][4]

Boiling Point 138 °C [2][3]

Flash Point 32.2 °C (closed cup) [3]

Density 1.039 g/cm³ at 25 °C [2][3]

Table 2: Hazard Identification

Hazard Classification Precautionary Statement

Flammability Flammable Liquid, Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity
Single Exposure, Category 3

(Respiratory irritation)

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Fluorophenylacetylene in any

form.[5] The following table outlines the required PPE.

Table 3: Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chembk.com/en/chem/3-Fluorophenylacetylene
https://www.chembk.com/en/chem/3-Fluorophenylacetylene
https://www.chemicalbook.com/msds/3-fluorophenylacetylene.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6724362.htm
https://www.chembk.com/en/chem/3-Fluorophenylacetylene
https://www.chemicalbook.com/msds/3-fluorophenylacetylene.htm
https://www.chemicalbook.com/msds/3-fluorophenylacetylene.htm
https://www.chembk.com/en/chem/3-Fluorophenylacetylene
https://www.chemicalbook.com/msds/3-fluorophenylacetylene.htm
https://www.benchchem.com/product/b1297516?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acetylene_PEG3_MMAF_OMe.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is

recommended.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.[5][6]

Body Protection

Flame-retardant lab coat. A

chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities.

Protects against splashes and

brief contact with fire.

Eye/Face Protection

ANSI Z87.1-compliant safety

goggles. A full-face shield

should be worn when there is

a significant splash hazard.[5]

Protects eyes and face from

splashes and airborne

particles.[7]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if working outside of

a certified chemical fume hood

or if ventilation is inadequate.

Prevents inhalation of vapors.

[7]

Standard Operating Procedures for Handling
All handling of 3-Fluorophenylacetylene should be performed in a well-ventilated area,

preferably within a certified chemical fume hood.

3.1. Preparation and Weighing

Preparation: Before handling, ensure that all necessary PPE is donned correctly. Prepare the

work area by removing all flammable materials and ensuring a clear path to an emergency

exit and safety shower/eyewash station.

Weighing: If weighing is necessary, perform this task in a ventilated enclosure or a chemical

fume hood to minimize inhalation exposure. Use a non-sparking spatula and a tared, sealed
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container.

3.2. Use in a Reaction

Inert Atmosphere: 3-Fluorophenylacetylene should be handled under an inert atmosphere

(e.g., nitrogen or argon) to prevent the formation of explosive acetylides, especially in the

presence of certain metals.

Temperature Control: Be mindful of the compound's low flash point. Avoid heating open

containers and ensure that any heating is done using a controlled heating mantle or oil bath.

Transfers: Use a syringe or cannula for liquid transfers to minimize exposure to air and

reduce the risk of spills.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.[3]

Keep away from oxidizing agents.[8]

The recommended storage temperature is 2-8 °C under an inert gas.[4]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

4.1. Spill Response

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) and non-

sparking tools to collect the material.

Dispose: Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Disposal Plan
All waste containing 3-Fluorophenylacetylene must be treated as hazardous waste.
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Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed

containers. Do not mix with other waste streams.[3]

Container Labeling: Label the waste container with "Hazardous Waste," "Flammable Liquid,"

and the full chemical name: "3-Fluorophenylacetylene."

Storage of Waste: Store waste containers in a designated, well-ventilated, and secondary

containment area away from ignition sources.

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the waste in accordance with all local, state, and federal regulations.[3]

Visual Workflows
The following diagrams illustrate the standard handling and emergency response workflows.
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Preparation

Handling

Cleanup & Storage

Don Appropriate PPE

Prepare Work Area in Fume Hood
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Decontaminate Glassware and Surfaces

Segregate and Label Waste
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Emergency Event

Immediate Response

Containment & Cleanup (if safe)

Follow-up

Spill or Exposure Occurs

Alert Others and Evacuate Area

Administer First Aid (if applicable) Remove Ignition Sources

Don Additional PPE if Necessary

Contain Spill with Absorbent Material

Collect Waste in a Sealed Container

Contact EH&S or Emergency Services

Complete Incident Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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